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Compound of Interest

Compound Name: 1-Bromo-1-ethoxycyclopropane

CAS No.: 95631-62-2

Cat. No.: B3059216

Get Quote

Executive Summary
1-Bromo-1-ethoxycyclopropane (CAS 95631-62-2) serves as a masked cyclopropanone

equivalent. Its strategic value lies in its ability to undergo lithium-halogen exchange to generate

1-ethoxycyclopropyllithium, a nucleophilic species that attacks carbonyl electrophiles. The

resulting adducts—1-ethoxycyclopropyl carbinols—possess a unique structural strain that

drives a facile, acid-catalyzed semi-pinacol rearrangement. This sequence effectively inserts

the three-carbon cyclopropyl unit into a ketone or aldehyde substrate, expanding the ring to a

cyclobutanone. This methodology is indispensable for synthesizing spirocyclic cores found in

bioactive terpenes and alkaloids.

Mechanistic Principles
The utility of 1-bromo-1-ethoxycyclopropane relies on the "Trost-Mikhail-Zora" type

expansion, which exploits the strain energy of the cyclopropane ring (~27.5 kcal/mol) to drive

the formation of a larger, less strained cyclobutane ring.
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Lithiation: Rapid Li/Br exchange at -78°C generates the carbenoid-like nucleophile.

1,2-Addition: The nucleophile attacks a ketone/aldehyde (

), forming a tetrahedral alkoxide.

Protonation & Ionization: Upon acidic workup, the hydroxyl group is protonated and leaves

as water.

Semi-Pinacol Rearrangement: The resulting cation triggers a 1,2-migration of the

cyclopropane C-C bond. This expansion is electronically assisted by the lone pair of the

ethoxy group (forming an oxonium ion) and thermodynamically driven by strain relief.

Hydrolysis: The oxonium intermediate hydrolyzes to the final cyclobutanone.
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Figure 1: Mechanistic pathway for the conversion of carbonyls to cyclobutanones using 1-
bromo-1-ethoxycyclopropane.[1][2]

Detailed Experimental Protocols
Safety & Handling

Hazards: 1-Bromo-1-ethoxycyclopropane is flammable and a skin/eye irritant.[3][4]

Sensitivity: The lithiated intermediate is moisture-sensitive and thermally unstable above

-40°C. All reactions must be performed under Argon or Nitrogen.

Storage: Store the neat reagent at 2–8°C, protected from light.

Protocol A: Preparation of 1-Ethoxycyclopropyllithium
This step generates the active nucleophile in situ.

Reagents:
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1-Bromo-1-ethoxycyclopropane (1.0 equiv)

-Butyllithium (1.1 equiv, 1.6 M in hexanes) or

-Butyllithium (2.0 equiv, if rapid exchange is required)

Anhydrous THF or Diethyl Ether (Solvent)

Procedure:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a

rubber septum. Flush with Argon.

Solvent Charge: Add anhydrous THF (concentration ~0.2 M relative to bromide). Cool the

solution to -78°C using a dry ice/acetone bath.

Reagent Addition: Add 1-bromo-1-ethoxycyclopropane (neat) via syringe. Stir for 5

minutes to equilibrate.

Lithiation: Dropwise add

-BuLi over 10 minutes.

Critical Note: Maintain internal temperature below -70°C.

Incubation: Stir at -78°C for 30–45 minutes. The solution typically remains colorless or turns

pale yellow.

Protocol B: Synthesis of Spiro-Cyclobutanones
(Coupling & Expansion)
This protocol describes the reaction with a cyclic ketone (e.g., cyclohexanone) to form a

spiro[3.5]nonan-1-one derivative.

Reagents:

Solution of 1-Ethoxycyclopropyllithium (from Protocol A)

Cyclohexanone (0.9 equiv, dissolved in minimal THF)
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Aqueous HBF

(48%) or

-Toluenesulfonic acid (

TsOH)

Procedure:

Electrophile Addition: To the lithiated species at -78°C, add the cyclohexanone solution

dropwise over 15 minutes.

Warming: Allow the reaction to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

Checkpoint: TLC should show consumption of the ketone and formation of a more polar

alcohol spot (the adduct).

Quench: Quench the reaction with saturated aqueous NH

Cl (10 mL).

Extraction: Extract with Et

O (3 x 20 mL). Wash combined organics with brine, dry over MgSO

, and concentrate in vacuo to obtain the crude 1-ethoxycyclopropyl carbinol.

Note: This intermediate is often stable enough for characterization but is usually carried

forward directly.

Ring Expansion (Rearrangement):

Dissolve the crude carbinol in Ethanol/Water (9:1) or THF/Water.

Add a catalytic amount of acid (e.g., 10 mol%

TsOH or 5 drops of 48% HBF

).
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Stir at reflux (or room temperature, substrate dependent) for 2–4 hours.

Monitoring: The reaction is complete when the carbinol spot disappears and a less polar

ketone spot appears.

Purification: Neutralize with NaHCO

, extract with ether, and purify via silica gel chromatography (typically Hexanes/EtOAc).

Protocol C: Optimization Table
Variable Recommendation Effect/Rationale

Solvent
THF or Et

O

THF promotes better solubility

of aggregates; Et

O is safer for

-BuLi.

Lithium Source
-BuLi vs.

-BuLi

-BuLi is standard.

-BuLi (2 equiv) is used if

-BuBr byproduct interferes with

the electrophile.

Acid Catalyst
HBF

(aq)

Strong, non-nucleophilic acid;

minimizes side reactions like

elimination.

Temperature -78°C (Lithiation)

Essential to prevent

decomposition of the

cyclopropyllithium species

(carbenoid collapse).

Application Data & Troubleshooting
Common Issues

Low Yield of Adduct: Usually due to insufficient cooling during lithiation (decomposition of the

lithio-species) or wet solvent (protonation).
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Incomplete Rearrangement: The carbinol adduct may be sterically hindered. Increase acid

concentration or switch to refluxing benzene with

TsOH (Dean-Stark trap to remove water).

Ring Opening vs. Expansion: If the cyclopropane ring opens to form an acyclic enone

instead of expanding, the carbocation lifetime is too long or the geometry is unfavorable. Use

a more polar solvent (e.g., TFE/Water) to stabilize the transition state for migration.

Structural Scope
This protocol is highly effective for:

Cyclic Ketones: Yields spiro-fused cyclobutanones.

Aldehydes: Yields 2-substituted cyclobutanones.

-Unsaturated Ketones: Can undergo 1,2-addition followed by expansion to vinyl-
cyclobutanones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3059216?utm_src=pdf-custom-synthesis#bc-rfq
https://storage.freidok.ub.uni-freiburg.de/publications/265697/MDdadR0wCQjrqRRv/agrawal-et-al-2025-formal-carbene-insertion-into-cyclopropanones-access-to-2-aroyl-cyclobutanones-via-sulfonium-ylides.pdf?response-content-disposition=attachment%3B%20filename%3D%22agrawal-et-al-2025-formal-carbene-insertion-into-cyclopropanones-access-to-2-aroyl-cyclobutanones-via-sulfonium-ylides.pdf%22&X-Amz-Content-Sha256=UNSIGNED-PAYLOAD&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=gYUBrnhfGJEZyIT0Fc7R%2F20260305%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Date=20260305T114159Z&X-Amz-SignedHeaders=host&X-Amz-Expires=600&X-Amz-Signature=7c1870e0d4b7e5001410e7c2eb1ee092e824eeb8646d59073babdfed9854ffdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2532991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2532991/
https://www.fishersci.com/store/msds?partNumber=AC111640250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14996~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2008:27:33~~2%202%203%203-d%7B4%7D-3-(Trimethylsilyl
https://www.benchchem.com/product/b3059216/docs#application-note-ring-expansion-reactions-involving-1-bromo-1-ethoxycyclopropane
https://www.benchchem.com/product/b3059216/docs#application-note-ring-expansion-reactions-involving-1-bromo-1-ethoxycyclopropane
https://www.benchchem.com/product/b3059216/docs#application-note-ring-expansion-reactions-involving-1-bromo-1-ethoxycyclopropane
https://www.benchchem.com/product/b3059216/docs#application-note-ring-expansion-reactions-involving-1-bromo-1-ethoxycyclopropane
https://www.benchchem.com/product/b3059216?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

